Cas no 333773-17-4 (6-hexyl-7-hydroxy-3-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one)

• Product Name: 6-hexyl-7-hydroxy-3-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one
• CAS No: 333773-17-4
• MF: C₂₃H₂₁N₃O₆
• MW: 435.429345846176
• CID: 6024885
• PubChem ID: 86261396
• Update Time: 2025-05-25

6-hexyl-7-hydroxy-3-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-hexyl-7-hydroxy-3-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one
• SR-01000402224-1
• AKOS000511871
• 333773-17-4
• F0849-1424
• 6-hexyl-7-hydroxy-3-(5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl)-2H-chromen-2-one
• 6-HEXYL-7-HYDROXY-3-[5-(4-NITROPHENYL)-1,3,4-OXADIAZOL-2-YL]CHROMEN-2-ONE
• SCHEMBL15477188
• SR-01000402224
• 6-Hexyl-7-hydroxy-3-[5-(4-nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-chromen-2-one
• 6-hexyl-7-hydroxy-3-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one

• Inchi： 1S/C23H21N3O6/c1-2-3-4-5-6-15-11-16-12-18(23(28)31-20(16)13-19(15)27)22-25-24-21(32-22)14-7-9-17(10-8-14)26(29)30/h7-13,27H,2-6H2,1H3
• InChI Key： YIXBXBSCLHNPRF-UHFFFAOYSA-N
• SMILES： O1C(C(C2=NN=C(C3C=CC(=CC=3)[N+](=O)[O-])O2)=CC2=C1C=C(C(=C2)CCCCCC)O)=O

Computed Properties

• Exact Mass: 435.14303540g/mol
• Monoisotopic Mass: 435.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 131Ų

Additional information on 6-hexyl-7-hydroxy-3-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one

6-Hexyl-7-Hydroxy-3,5-(4-Nitrophenyl)-1,3,4-Oxadiazol-2-Yl-2H-Chromen-2-One: A Comprehensive Overview

The compound CAS No 333773-17-4, also known as 6-hexyl-7-hydroxy-3,5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

The molecular structure of 6-hexyl-7-hydroxy derivative is characterized by a chromenone skeleton fused with an oxadiazole ring system. The presence of a hexyl group at the 6-position and a hydroxyl group at the 7-position introduces significant steric and electronic effects, which are crucial for its biological activity. Additionally, the substitution of the oxadiazole ring with a 4-nitrophenyl group enhances its electronic properties and potentially improves its bioavailability.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The oxadiazole ring system is known for its versatility in forming hydrogen bonds and exhibiting π-interactions, which are essential for molecular recognition in biological systems. The integration of these functional groups into the chromenone framework has been shown to significantly influence the compound's pharmacokinetic profile and therapeutic efficacy.

One of the most notable advancements in the synthesis of 6-hexyl derivatives involves the use of microwave-assisted synthesis techniques. This method not only accelerates the reaction process but also enhances the yield and purity of the final product. Researchers have successfully employed this approach to synthesize various analogs of this compound, enabling a deeper understanding of structure-activity relationships (SAR).

The pharmacological evaluation of CAS No 333773 has revealed its potential as an anti-inflammatory and antioxidant agent. In vitro assays have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory diseases. Furthermore, its antioxidant properties suggest potential applications in mitigating oxidative stress-related disorders.

Recent studies have also explored the antiproliferative effects of this compound against various cancer cell lines. The results indicate that it exhibits selective cytotoxicity towards cancer cells while sparing normal cells, which is a critical attribute for anticancer drugs. The mechanism underlying this activity is believed to involve modulation of key signaling pathways such as MAPK and NF-kB.

In terms of agricultural applications, this compound has shown potential as a plant growth regulator. Field trials have demonstrated that it can enhance crop yield by promoting root development and improving stress tolerance in plants. This dual functionality underscores its versatility across multiple domains.

The development of efficient analytical methods for the characterization of this compound has been another area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity.

In conclusion, CAS No 333773, or 6-hexyl, represents a significant advancement in the field of heterocyclic chemistry with wide-ranging applications in medicine and agriculture. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.